molecular formula C13H20N2O B8761303 N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide CAS No. 916598-50-0

N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide

Cat. No.: B8761303
CAS No.: 916598-50-0
M. Wt: 220.31 g/mol
InChI Key: NVDOTDZBZPTMSF-UHFFFAOYSA-N
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Description

N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

916598-50-0

Molecular Formula

C13H20N2O

Molecular Weight

220.31 g/mol

IUPAC Name

N,N-di(propan-2-yl)-2-pyridin-3-ylacetamide

InChI

InChI=1S/C13H20N2O/c1-10(2)15(11(3)4)13(16)8-12-6-5-7-14-9-12/h5-7,9-11H,8H2,1-4H3

InChI Key

NVDOTDZBZPTMSF-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C(C)C)C(=O)CC1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of pyridin-3-ylacetic acid (1.0 g, 7.292 mmol), EDC (2.796 g, 14.584 mmol) and HOAt (992 mg, 7.292 mmol) in 10 mL DMF were added diisopropyl amine (1.476 g, 14.584 mmol) and Hunig's base (1.885 g, 14.584 mmol). The reaction mixture was stirred at room temperature overnight and then partitioned between ether and half-saturated aq NaHCO3. The aqueous layer was extracted with CH2Cl2 (3×). The combined organic layers were dried over anhydrous Na2SO4 and concentrated. The resulting residue was purified by flash chromatography using a linear gradient of 0% to 6% MeOH—NH3 (90:10 v/v) in CH2Cl2 to give a white solid.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
2.796 g
Type
reactant
Reaction Step One
Name
Quantity
992 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.476 g
Type
reactant
Reaction Step Two
Quantity
1.885 g
Type
reactant
Reaction Step Two

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